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Compound of Interest

Compound Name: 5-Chloro-N,N-dimethyl-O-toluidine

CAS No.: 136041-67-3

Cat. No.: B15076646

Get Quote

Executive Summary
N,N-dimethyl-p-toluidine (DMPT) is the industry-standard accelerator for methyl methacrylate

polymerization (bone cements, dental resins). However, its safety profile is compromised by

hepatotoxicity and carcinogenicity. 5-Chloro-substituted toluidines (specifically the 5-chloro-o-

toluidine core and its N,N-dimethyl derivatives) represent a distinct structural class where the

addition of a chlorine atom significantly alters the toxicokinetic profile.

Key Distinction:

Non-Chlorinated (DMPT): Primarily hepatotoxic and nasal carcinogen. Toxicity is driven by

N-demethylation and subsequent quinone methide formation.

5-Chloro-Substituted: Exhibits enhanced lipophilicity and metabolic stability. The chlorine

atom blocks specific ring hydroxylation sites, shifting metabolism toward N-hydroxylation,

which drastically increases the potency of methemoglobinemia and shifts the carcinogenic

target to the vascular system (hemangiosarcomas) and urinary bladder.
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Chemical Identity & Physicochemical Properties
The addition of a halogen (Chlorine) to the toluidine ring fundamentally changes the molecule's

interaction with biological membranes and enzymes.

Feature
Non-Chlorinated
(DMPT)

5-Chloro-
Substituted (Ref: 5-
Cl-o-toluidine)

Impact of
Chlorination

CAS Number 99-97-8
95-79-4 (Parent

Amine)
--

Structure
Tertiary Amine, Methyl

group at para

Primary/Tertiary

Amine, Cl at meta to

N, Methyl at ortho

Steric hindrance +

Electronic withdrawal

LogP (Lipophilicity) ~2.81
~3.4 - 3.8 (Estimated

for dimethyl)

Increased: Higher

CNS penetration and

tissue retention.

pKa ~5.9 ~3.5 - 4.0

Decreased: Less

basic due to electron-

withdrawing Cl.

Metabolic Fate
Rapid N-

demethylation

Slower ring oxidation;

N-oxidation favored

Prolonged Half-life:

Sustained toxic

exposure.

Toxicological Profiles: The Core Comparison
A. Methemoglobinemia (Heme Oxidation)
Both compounds induce methemoglobinemia, but the chlorinated variant is significantly more

potent due to the stability of its active metabolite.

DMPT (Non-Chlorinated):

Mechanism: Metabolized to N-methyl-p-toluidine and then N-hydroxy-p-toluidine. The N-

hydroxy metabolite oxidizes Fe2+ to Fe3+.
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Potency: Moderate. Clinical cyanosis is rare in occupational settings unless exposure is

high.

Recovery: Rapid, mediated by NADH-methemoglobin reductase.

5-Chloro Derivative:

Mechanism: The chlorine atom at the 5-position (meta to the amine in o-toluidine

numbering) prevents ring hydroxylation at that site. This forces the P450 enzymes to focus

on the Nitrogen, producing high yields of chlorinated phenylhydroxylamines.

Potency:High/Severe. The electron-withdrawing chlorine stabilizes the

phenylhydroxylamine, allowing it to cycle continuously (redox cycling) with hemoglobin,

generating massive amounts of ROS and methemoglobin.

Recovery: Slow due to lipophilic retention of the parent compound.

B. Carcinogenicity & Target Organs[2][3][4]
DMPT:

Classification: Group 2B (Possibly Carcinogenic).

Target Organs: Liver (Hepatocellular carcinoma), Nasal Cavity (Rats).

Mechanism: Cytotoxicity

Regenerative Hyperplasia

Tumor promotion.

5-Chloro Derivative:

Classification: Group 1/2A (Parent 5-chloro-o-toluidine is a potent carcinogen).

Target Organs:Vascular System (Hemangiosarcomas) and Urinary Bladder.

Mechanism: Direct DNA adduction by the nitrenium ion. The chlorinated nitrenium ion is

highly electrophilic and specifically targets endothelial cells.
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Mechanistic Pathways (Graphviz Visualization)
The following diagram illustrates the divergent metabolic pathways that lead to the distinct

toxicity profiles.
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Caption: Divergent metabolic activation pathways. DMPT favors N-demethylation leading to

liver toxicity, while Chlorinated derivatives favor N-hydroxylation leading to blood and vascular

toxicity.

Experimental Protocols
To validate the comparative toxicity in a drug development setting, the following self-validating

protocols are recommended.
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Protocol A: Comparative Cytotoxicity Assay
(Hepatocytes)
Objective: Determine the IC50 and mode of cell death (Apoptosis vs. Necrosis).

Cell Model: Primary Rat Hepatocytes or HepG2 cells (metabolically competent).

Preparation:

Seed cells at

cells/well in 96-well collagen-coated plates.

Allow attachment for 24 hours.

Treatment:

Prepare stock solutions of DMPT and 5-Chloro-DMT in DMSO.

Dose range: 0, 10, 50, 100, 500, 1000

M (maintain DMSO < 0.1%).

Incubate for 24 hours.

Endpoint Detection (Multiplexed):

Viability: Add MTT reagent (0.5 mg/mL) for 4 hours. Solubilize formazan and read

Absorbance at 570 nm.

Membrane Integrity (Necrosis): Measure LDH leakage in the supernatant.

Self-Validation: Use Triton X-100 (100% lysis) as a positive control and Untreated Media

as negative.

Data Analysis: Plot Dose-Response curves. A lower IC50 indicates higher cytotoxicity.

Expect DMPT to show steeper toxicity curves in hepatocytes compared to the chlorinated

analog if the mechanism is strictly quinone-methide mediated.
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Protocol B: In Vitro Methemoglobin Formation Potential
Objective: Quantify the ability of the parent compound (and its metabolites) to oxidize

hemoglobin. Note: Since parent amines require activation, this assay requires a microsome

activation system.

Reagents:

Fresh Rat Erythrocyte lysate (source of Hemoglobin).

Rat Liver Microsomes (S9 fraction) + NADPH regenerating system (to metabolize the

amine).

Workflow:

Mix: 100

L Erythrocyte lysate + 50

L Microsomes + 50

L Test Compound (100

M).

Initiate: Add 50

L NADPH system.

Incubate: 37°C for 60 minutes.

Measurement:

Transfer to a spectrophotometer cuvette.

Scan absorbance from 400 nm to 700 nm.

MetHb Peak: Look for characteristic peak at 630 nm.

Calculation:
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(Total oxidation achieved by adding Potassium Ferricyanide).

Validation:4-Aminophenol or Dapsone should be used as a positive control for MetHb

formation.

Safety & Handling Guidelines
Given the confirmed carcinogenicity of the 5-chloro class and the suspected status of DMPT:

Containment: All weighing and solubilization must occur in a Class II Biological Safety

Cabinet or Chemical Fume Hood.

PPE: Double nitrile gloves are mandatory. Chlorinated aromatic amines penetrate skin

rapidly (Lag time < 10 mins).

Deactivation: Use 10% bleach (Sodium Hypochlorite) followed by Ethanol wipe-down for

surface decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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